![molecular formula C15H21N5O4 B1532174 N-6-(Delta-2-isopentenyl)adenosine hemihydrate CAS No. 33156-15-9](/img/structure/B1532174.png)
N-6-(Delta-2-isopentenyl)adenosine hemihydrate
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Overview
Description
N-6-(Delta-2-isopentenyl)adenosine hemihydrate, also known as 6-(Gamma, Gamma-Dimethylallylamino)Purine Riboside, is an off-white powder . It is similar in structure to adenosine and is a metabolic agent that mimics the plant hormone cytokinin . It is used in research to study and control gene expression, protein production, and various biochemical and physiological mechanisms within living cells . It is also used in the study of DNA structural systems .
Molecular Structure Analysis
The formal name of this compound is N-(3-methyl-2-buten-1-yl)-adenosine . Its molecular formula is C15H21N5O4, and it has a formula weight of 335.4 . The SMILES notation for this compound is OC[C@@H]1C@@HC@@HC@H/C)O1 .Physical And Chemical Properties Analysis
This compound is an off-white powder . It has a molecular formula of C15H21N5O4 and a formula weight of 335.4 . The compound is soluble in DMF (10 mg/ml), DMF:PBS (pH 7.2) (1:3) (0.25 mg/ml), DMSO (5 mg/ml), and ethanol (1 mg/ml) .Scientific Research Applications
1. Role in Transfer RNA (tRNA) and Cellular Functions
N-6-(Delta-2-isopentenyl)adenosine is a naturally occurring component of tRNA and plays various functional roles in cellular processes. The study of these modified nucleosides has been facilitated by the development of specific monoclonal antibodies. These antibodies have shown considerable specificity for isopentenyl adenosine derivatives, aiding in the understanding of their biochemical roles (Woodsworth et al., 1983).
2. Biological Activity in Plant and Animal Systems
This compound displays biological activity in both plant and animal systems. Studies on its degradation in animal tissues, particularly by enzymes like adenosine aminohydrolases, help to understand its biological behavior and functions in different organisms (Hall et al., 1971).
3. Cytokinin Activity in Tobacco Cells
N-6-(Delta-2-isopentenyl)adenine and its adenosine counterpart are cytokinins that affect the growth of tobacco cells. Their absorption and conversion into other compounds, such as adenosine-5'-monophosphate, play a significant role in the growth processes of plant cells (Laloue et al., 1977).
4. Involvement in Leukemia Cell Research
Research indicates that N-6-(Δ2-Isopentenyl)adenosine inhibits the growth of cells derived from leukemia patients. Understanding how this compound interacts with leukemic cells can provide insights into potential therapeutic approaches for leukemia (Rathbone & Hall, 1972).
5. Role in Enzymatic Processes and Chemical Modifications
This compound is involved in various enzymatic processes and can undergo specific chemical modifications. Studies have investigated how it is modified in purified yeast tRNA, providing insights into its biochemical and structural properties (Horváth & Dénes, 1977).
6. Implications in Cancer Research
The compound has shown to have varying effects on different types of tumor cells, indicating its potential relevance in cancer research and therapy. Understanding its specific actions on tumor cells can contribute to the development of new anticancer strategies (Suk et al., 1970).
7. Applications in Polymer-Based Drug Delivery
The use of N-6-(delta 2-isopentenyl)adenosine in polymeric delivery systems demonstrates its potential in controlled drug delivery, particularly in treating leukemia. Such systems allow for sustained and controlled release, which can be more effective than conventional drug administration methods (Chang & Hacker, 1982).
Mechanism of Action
N-6-(Delta-2-isopentenyl)adenosine hemihydrate acts as a precursor in the biosynthesis of the plant hormone N-6-(Delta-2-isopentenyl)adenine . This hormone may be converted to the cytokinin trans-zeatin by cytochrome P450 mono-oxygenases . Cytokinins, including N-6-(Delta-2-isopentenyl)adenine and trans-zeatin, regulate diverse events in plant growth and development .
Safety and Hazards
N-6-(Delta-2-isopentenyl)adenosine hemihydrate may cause eye and skin irritation, as well as respiratory and digestive tract irritation . In case of contact with eyes or skin, it is recommended to flush with plenty of water and seek medical aid . If ingested or inhaled, it is advised to rinse the mouth and drink 2-4 cupfuls of milk or water, and to move to fresh air immediately, respectively . If breathing is difficult, give oxygen and seek medical aid .
Future Directions
Properties
33156-15-9 | |
Molecular Formula |
C15H21N5O4 |
Molecular Weight |
335.36 g/mol |
IUPAC Name |
(2R,3S,4S,5R)-2-(hydroxymethyl)-5-[6-(3-methylbut-2-enylamino)purin-9-yl]oxolane-3,4-diol |
InChI |
InChI=1S/C15H21N5O4/c1-8(2)3-4-16-13-10-14(18-6-17-13)20(7-19-10)15-12(23)11(22)9(5-21)24-15/h3,6-7,9,11-12,15,21-23H,4-5H2,1-2H3,(H,16,17,18)/t9-,11-,12+,15-/m1/s1 |
InChI Key |
USVMJSALORZVDV-ADGXKJENSA-N |
Isomeric SMILES |
CC(=CCNC1=C2C(=NC=N1)N(C=N2)[C@H]3[C@H]([C@@H]([C@H](O3)CO)O)O)C |
SMILES |
CC(=CCNC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)CO)O)O)C.CC(=CCNC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)CO)O)O)C.O |
Canonical SMILES |
CC(=CCNC1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)CO)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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